Ethyl 5-[(2-methyl-3-nitrobenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(2-methyl-3-nitrobenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H17F3N4O6S/c1-3-37-23(34)19-16-11-38-21(28-20(32)15-5-4-6-17(12(15)2)31(35)36)18(16)22(33)30(29-19)14-9-7-13(8-10-14)24(25,26)27/h4-11H,3H2,1-2H3,(H,28,32)
• InChI Key: LKTOQBLZBPWLJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=C(C(=CC=C3)[N+](=O)[O-])C)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C24H17F3N4O6S
• Molecular Weight: 546.5 g/mol

Description

Ethyl 5-[(2-methyl-3-nitrobenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H17F3N4O6S and its molecular weight is 546.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

Research has explored the synthesis of novel thieno[2,3-c]pyridazines, employing ethyl chloroacetate and sodium ethoxide in reactions leading to compounds with evaluated antibacterial activities. These compounds, derived from a starting material similar to the specified compound, have shown promising results against bacterial infections (A. S. Al-Kamali et al., 2014).

Antimicrobial and Anticancer Evaluations

Another study focused on the utility of related compounds in synthesizing new pyrimidine derivatives, which were then evaluated for their antimicrobial activities. These investigations contribute to the development of new pharmacological agents with potential efficacy against microbial infections (A. Farag et al., 2008).

Anticancer Activities

The synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives from related precursors and their subsequent evaluation for antitumor activities against human breast adenocarcinoma cell lines have been reported. These studies highlight the potential use of such compounds in developing new anticancer agents (Khaled R. A. Abdellatif et al., 2014).

Antitumor Agents and Molecular Modeling

Efforts have been made to synthesize pyrazolo[3,4-d]pyrimidine and pyrazole derivatives as anti-tumor agents, with certain compounds showing significant effects in mouse tumor model cancer cell lines. This work involves detailed molecular modeling studies to understand the interaction of these compounds with cancer cells (I. Nassar et al., 2015).